Cas no 211504-93-7 (α-Cypermethrin 1-Epimeric Mixture)

• Product Name: α-Cypermethrin 1-Epimeric Mixture
• CAS No: 211504-93-7
• MF: C₂₂H₁₉Cl₂NO₃
• MW: 416.2972
• CID: 5064999
• Update Time: 2025-06-27

α-Cypermethrin 1-Epimeric Mixture Chemical and Physical Properties

Names and Identifiers

• Cypermethrin Impurity 6
• Fendona
• [cyano-(3-phenoxyphenyl)methyl] (1R,3R)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• (R) Cyano(3-phenoxyphenyl)-3-(2,2-dichloroethenyl)2,2-dimethyl cyclopropanecarboxylic acid methyl ester
• (1S)-cis-(R)-cypermethrin
• 2alpha-(2,2-Dichlorovinyl)-3,3-dimethyl-1alpha-cyclopropanecarboxylic acid alpha-cyano-m-phenoxybenzyl ester
• α-Cypermethrin 1-Epimeric Mixture

• Inchi： 1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18?,20-/m0/s1
• InChI Key： KAATUXNTWXVJKI-DXCJPMOASA-N
• SMILES： Cl/C(=C(/[H])\[C@@]1([H])[C@@]([H])(C(=O)OC([H])(C#N)C2C([H])=C([H])C([H])=C(C=2[H])OC2C([H])=C([H])C([H])=C([H])C=2[H])C1(C([H])([H])[H])C([H])([H])[H])/Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 643
• XLogP3: 6
• Topological Polar Surface Area: 59.3

Additional information on α-Cypermethrin 1-Epimeric Mixture

Comprehensive Analysis of α-Cypermethrin 1-Epimeric Mixture (CAS No. 211504-93-7): Properties, Applications, and Environmental Impact

The α-Cypermethrin 1-Epimeric Mixture (CAS No. 211504-93-7) is a synthetic pyrethroid compound widely recognized for its efficacy in agricultural and household applications. As a derivative of cypermethrin, this 1-epimeric mixture exhibits enhanced stability and target specificity, making it a preferred choice for modern pest control solutions. Its molecular structure features a unique stereochemical configuration, which contributes to its high bioactivity against a broad spectrum of insects while maintaining low mammalian toxicity.

In recent years, the demand for α-Cypermethrin has surged due to growing concerns about vector-borne diseases and crop protection. Searches for terms like "α-Cypermethrin vs. natural pyrethrins" or "CAS 211504-93-7 safety profile" reflect user interest in comparative efficacy and environmental safety. Studies confirm that the 1-epimeric form offers superior photostability compared to traditional pyrethroids, addressing common degradation issues under UV exposure—a critical factor for outdoor applications.

The mechanism of action of α-Cypermethrin 1-Epimeric Mixture involves disrupting sodium channels in insect nervous systems, leading to rapid knockdown effects. This neurotoxic activity is highly selective, explaining its popularity in formulations targeting mosquitoes (Aedes and Anopheles species), agricultural pests like Helicoverpa armigera, and stored-product insects. Research highlights its role in integrated pest management (IPM) systems, particularly when combined with synergists such as piperonyl butoxide (PBO) to combat resistance.

Environmental persistence and non-target organism safety remain key discussion points. Data from the EPA and WHO indicate that α-Cypermethrin degrades faster in soil (half-life of 10–30 days) than older-generation pyrethroids, reducing bioaccumulation risks. However, its high toxicity to aquatic organisms necessitates careful application near water bodies—a topic frequently queried as "CAS 211504-93-7 aquatic impact". Recent formulations now incorporate microencapsulation technology to mitigate runoff effects.

Innovations in delivery systems have expanded the utility of α-Cypermethrin 1-Epimeric Mixture. Nanoemulsions and polymer-based slow-release matrices are gaining traction, addressing user searches for "extended-release pyrethroid products". These advancements align with global trends toward precision agriculture, where reduced application frequency and dosage are prioritized to minimize ecological footprints.

Regulatory compliance varies across regions, with the EU and North America requiring stringent residue monitoring in food crops. Analytical methods such as HPLC-MS/MS enable detection at sub-ppb levels, ensuring adherence to maximum residue limits (MRLs). This aspect resonates with queries like "211504-93-7 food safety standards", underscoring the compound's regulated yet essential role in food security.

Future research directions include optimizing enantiomeric ratios for even greater target specificity and developing biodegradable adjuvants. As sustainability becomes a dominant theme in agrochemical development, α-Cypermethrin continues to evolve—bridging the gap between efficacy and environmental stewardship in modern pest management.